Cas no 825633-81-6 (1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl-)

1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl- structure
825633-81-6 structure
Product name:1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl-
CAS No:825633-81-6
MF:C23H21F3
MW:354.40804
CID:688166
PubChem ID:71418087

1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl-
    • 2-fluoro-1-[3-fluoro-4-(4-fluorophenyl)phenyl]-4-pentylbenzene
    • 825633-81-6
    • DTXSID60837415
    • 1~2~,2~3~,3~4~-Trifluoro-1~4~-pentyl-1~1~,2~1~:2~4~,3~1~-terphenyl
    • Inchi: InChI=1S/C23H21F3/c1-2-3-4-5-16-6-12-21(22(25)14-16)18-9-13-20(23(26)15-18)17-7-10-19(24)11-8-17/h6-15H,2-5H2,1H3
    • InChI Key: ZHYIFNCNFOTUNH-UHFFFAOYSA-N
    • SMILES: CCCCCC1=CC(=C(C=C1)C2=CC(=C(C=C2)C3=CC=C(C=C3)F)F)F

Computed Properties

  • Exact Mass: 354.15953516g/mol
  • Monoisotopic Mass: 354.15953516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 0Ų

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